Cas no 109-83-1 (2-(methylamino)ethan-1-ol)

• Product Name: 2-(methylamino)ethan-1-ol
• CAS No: 109-83-1
• MF: C₃H₉NO
• MW: 75.1096608638763
• MDL: MFCD00002839
• CID: 35582
• PubChem ID: 8016
• Update Time: 2025-04-18

2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Methylamino)ethanol
• MMEA
• N-Methylethanolamine
• 2-(Methylamino)ethanol,(N-Methylethanolamine)
• 2-METHYLAMINOETHANOL
• 2-(Methylamino)ethan
• N-Methylmonoethanolamine
• CL045
• usafdo-50
• amietolm11
• -Methylamino
• Methlaminoethanol
• Methylethanolamine
• METHYLETHYLOLAMINE
• USAF do-50
• Amietol M 11
• AKOS BBS-00004409
• Ethanol, 2-(methylamino)-
• N-Methylaminoethanol
• N-Monomethylethanolamine
• (2-Hydroxyethyl)methylamine
• Monomethylethanolamine
• Monomethylaminoethanol
• N-Methyl-2-aminoethanol
• 2-(N-Methylamino)ethanol
• N-Monomethylaminoethanol
• Monomethylmonoethanolamine
• N-Methyl-2-ethanolamine
• 2-Hydroxy-N-methylethylamine
• N-Methyl-2-hydroxyethylamine
• N-(2-Hydroxyethyl)methylamine
• Mono
• 2-(methylamino)ethan-1-ol

• MDL： MFCD00002839
• Inchi： 1S/C3H9NO/c1-4-2-3-5/h4-5H,2-3H2,1H3
• InChI Key： OPKOKAMJFNKNAS-UHFFFAOYSA-N
• SMILES： CNCCO
• BRN： 1071196

Computed Properties

• Exact Mass: 75.06840
• Monoisotopic Mass: 75.068414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: Cryst.
• Density: 0.935 g/mL at 25 °C(lit.)
• Melting Point: -5°C(lit.)
• Boiling Point: 156°C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Refractive Index: n20/D 1.439(lit.)
• PH: 13.6 (100g/l, H2O, 20℃)
• Water Partition Coefficient: miscible
• Stability/Shelf Life: Stable. Combustible. Incompatible with oxidizing agents.
• PSA: 32.26000
• LogP: -0.41100
• Merck: 6015
• Vapor Pressure: 0.5 mmHg ( 20 °C)
• FEMA: 3588
• Solubility: Soluble in water.

2-(methylamino)ethan-1-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2735 8/PG 2
• WGK Germany：1
• Hazard Category Code： 21/22-34-48/22
• Safety Instruction： S26-S36/37/39-S45
• RTECS：KL6650000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.6-17.7%(V)
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R21/22; R34
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether